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Compound of Interest

Compound Name: OGDA

Cat. No.: B12396858

Get Quote

This guide provides an in-depth overview of OGDA (OregonGreen488-labeled D-amino acid), a

green fluorescent probe used for visualizing peptidoglycan synthesis in bacteria. It is intended

for researchers, scientists, and drug development professionals working in microbiology, cell

biology, and antibiotic discovery.

Quantitative Data
The following tables summarize the key quantitative properties of OGDA.

Table 1: Physicochemical and Optical Properties of OGDA
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Property Value Reference

Molecular Weight 498.39 g/mol [1][2]

Formula C₂₄H₁₆F₂N₂O₈ [1][2]

Purity ≥98% (HPLC) [1][2]

Solubility Soluble to 100 mM in DMSO [1][2]

Excitation Maximum (λabs) 501 nm [1][2][3][4]

Emission Maximum (λem) 526 nm [1][2][3][4]

Closest Laser Line 488 nm [1][2]

Emission Color Green [1][2]

Table 2: Applications of OGDA

Application Description

Labeling Peptidoglycans

Suitable for labeling peptidoglycans in live

Gram-positive and some Gram-negative

bacteria.[1][2][3][4]

Super-Resolution Microscopy

Compatible with Stimulated Emission Depletion

(STED) microscopy, allowing for imaging at a

resolution below 100 nm.[1][2][3][4]

Confocal Microscopy
Can be used for standard confocal fluorescence

microscopy.[3]

Experimental Protocols
This section details a general protocol for labeling bacteria with OGDA. The specific

concentrations and incubation times may need to be optimized for different bacterial species

and experimental conditions.

Materials
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OGDA stock solution (e.g., 100 mM in DMSO)

Bacterial culture in exponential growth phase

Phosphate-buffered saline (PBS) or appropriate buffer

Fixative (e.g., 4% paraformaldehyde in PBS), optional

Microscope slides and coverslips

Fluorescence microscope (confocal or STED)

Procedure
Bacterial Culture Preparation: Grow the bacterial strain of interest in a suitable liquid medium

to the exponential growth phase.

OGDA Labeling:

Dilute the OGDA stock solution to the desired final concentration in the bacterial culture. A

typical starting concentration is 1 mM.[3][4]

Incubate the culture with OGDA for a specific duration. The labeling time can range from a

short pulse (e.g., 1-5 minutes) to visualize active sites of peptidoglycan synthesis, to

longer periods covering a significant portion of the cell cycle.[3][4] For example, a 5-minute

labeling of E. coli corresponds to less than 20% of its cell cycle.[3]

Washing:

After incubation, centrifuge the bacterial culture to pellet the cells.

Remove the supernatant containing excess OGDA.

Resuspend the cell pellet in fresh, pre-warmed medium or PBS.

Repeat the washing step 2-3 times to minimize background fluorescence.

Fixation (Optional):
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If fixation is required, resuspend the washed cells in a fixative solution (e.g., 4%

paraformaldehyde in PBS) and incubate for an appropriate time.

Wash the fixed cells with PBS to remove the fixative.

Microscopy:

Resuspend the final cell pellet in a small volume of PBS or mounting medium.

Mount a small aliquot of the cell suspension on a microscope slide with a coverslip.

Image the labeled bacteria using a fluorescence microscope with appropriate filter sets for

the OregonGreen488 fluorophore (excitation ~488 nm, emission ~526 nm). For super-

resolution imaging, a STED microscope is required.

Signaling Pathways and Mechanisms
OGDA is not known to be directly involved in specific signaling pathways. Instead, its utility lies

in its ability to be incorporated into the bacterial cell wall, allowing for the visualization of

peptidoglycan biosynthesis. This process is a fundamental aspect of bacterial growth and is a

key target for many antibiotics.

The incorporation of OGDA and other fluorescent D-amino acids (FDAAs) is mediated by

transpeptidases, which are penicillin-binding proteins (PBPs) and L,D-transpeptidases (Ldts).

[5] These enzymes are involved in the cross-linking of peptide chains in the peptidoglycan

structure. FDAAs are thought to be incorporated via a D-amino acid exchange reaction.[5]

Visualizations
Peptidoglycan Synthesis and OGDA Incorporation
The following diagram illustrates the process of peptidoglycan synthesis and the incorporation

of OGDA.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12396858/docs?utm_src=pdf-body#technical-guide-ogda-as-a-fluorescent-probe-for-peptidoglycan-biosynthesis
https://www.benchchem.com/product/b12396858/docs?utm_src=pdf-body#technical-guide-ogda-as-a-fluorescent-probe-for-peptidoglycan-biosynthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5628581/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5628581/
https://www.benchchem.com/product/b12396858/docs?utm_src=pdf-body#technical-guide-ogda-as-a-fluorescent-probe-for-peptidoglycan-biosynthesis
https://www.benchchem.com/product/b12396858/docs?utm_src=pdf-body#technical-guide-ogda-as-a-fluorescent-probe-for-peptidoglycan-biosynthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Periplasm

Peptidoglycan Layer

UDP-NAG UDP-NAM-pentapeptide

Synthesis of
precursors Lipid II

Translocation across
membrane

Transglycosylase

Nascent Peptidoglycan

Glycan chain
elongation

Transpeptidase (PBP)

Cross-linked Peptidoglycan
(with OGDA)

Peptide cross-linking &
OGDA incorporation

OGDA

Click to download full resolution via product page

Caption: Incorporation of OGDA into the bacterial peptidoglycan layer.

General Experimental Workflow for Bacterial Labeling
with OGDA
This diagram outlines the typical workflow for a bacterial labeling experiment using OGDA.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12396858/docs?utm_src=pdf-body-img#technical-guide-ogda-as-a-fluorescent-probe-for-peptidoglycan-biosynthesis
https://www.benchchem.com/product/b12396858/docs?utm_src=pdf-body#technical-guide-ogda-as-a-fluorescent-probe-for-peptidoglycan-biosynthesis
https://www.benchchem.com/product/b12396858/docs?utm_src=pdf-body#technical-guide-ogda-as-a-fluorescent-probe-for-peptidoglycan-biosynthesis
https://www.benchchem.com/product/b12396858/docs?utm_src=pdf-body#technical-guide-ogda-as-a-fluorescent-probe-for-peptidoglycan-biosynthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Exponentially
growing bacterial culture

Add OGDA to culture
(e.g., 1 mM)

Incubate for a
defined period
(e.g., 1-5 min)

Wash cells to remove
excess OGDA (2-3x)

Optional: Fix cells
(e.g., 4% PFA)

Mount cells on
microscope slide

Washed only

Washed & Fixed

Image with fluorescence
microscope (Confocal/STED)

End: Analyze images

Click to download full resolution via product page

Caption: General workflow for labeling bacteria with OGDA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. OGDA | Fluorescent Probes for Imaging Bacteria: R&D Systems [rndsystems.com]

2. OGDA | Fluorescent Probes for Imaging Bacteria | Tocris Bioscience [tocris.com]

3. microbiologyresearch.org [microbiologyresearch.org]

4. microbiologyresearch.org [microbiologyresearch.org]

5. Full color palette of fluorescent d-amino acids for in situ labeling of bacterial cell walls -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: OGDA as a Fluorescent Probe for
Peptidoglycan Biosynthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396858/docs#technical-guide-ogda-as-a-
fluorescent-probe-for-peptidoglycan-biosynthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

